Cas no 1804841-27-7 (Methyl 4-iodo-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 4-iodo-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804841-27-7
• MF: C₉H₆F₃IN₂O₅
• MW: 406.054025173187
• CID: 4814358
• Update Time: 2025-05-22

Methyl 4-iodo-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C9H6F3IN2O5/c1-19-6(16)3-4-2-5(13)7(15(17)18)8(14-4)20-9(10,11)12/h2H,3H2,1H3
• InChI Key： GTJLEJBFCFGJKY-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=C(C=1)CC(=O)OC)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Methyl 4-iodo-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate

Exploring the Potential of Methyl 4-Iodo-3-Nitro-2-(Trifluoromethoxy)Pyridine-6-Acetate: A Comprehensive Overview

The compound Methyl 4-Iodo-3-Nitro-2-(Trifluoromethoxy)Pyridine-6-Acetate (CAS No. 1804841-27-7) has emerged as a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This compound, characterized by its pyridine ring substituted with an iodo group at position 4, a nitro group at position 3, and a trifluoromethoxy group at position 2, along with a methyl acetate substituent at position 6, exhibits unique chemical properties that make it valuable in various applications.

Recent studies have highlighted the importance of Methyl 4-Iodo... in medicinal chemistry. The presence of the trifluoromethoxy group introduces electron-withdrawing effects, which can enhance the compound's stability and bioavailability. This makes it a promising candidate for drug development, particularly in targeting specific biological pathways. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in anticancer therapies.

The synthesis of Methyl 4-Iodo... involves a multi-step process that includes nucleophilic substitution and oxidation reactions. The use of iodine as a substituent is strategic, as it can facilitate further functionalization through nucleophilic aromatic substitution. This property is leveraged in the construction of complex molecular frameworks, which are essential in modern drug discovery.

In addition to its role in medicinal chemistry, Methyl 4-Iodo... has found applications in materials science. The trifluoromethoxy group contributes to the compound's hydrophobicity and thermal stability, making it suitable for use in polymer additives and high-performance materials. Recent advancements in polymer chemistry have demonstrated how such compounds can enhance the durability and flexibility of polymer-based products.

The CAS No. 1804841-27-7 serves as a unique identifier for this compound within chemical databases, facilitating its identification and tracking across various research domains. Its inclusion in major chemical registries underscores its importance in both academic and industrial settings.

Looking ahead, the continued exploration of Methyl 4-Iodo... is expected to yield further insights into its potential applications. With ongoing research into its electronic properties and reactivity, this compound is poised to play a pivotal role in advancing both therapeutic and material innovations.